Cas no 1286704-63-9 (3-(4-methylphenyl)-5-(4-methylpiperazine-1-carbonyl)-1,2-thiazol-4-amine)

• Product Name: 3-(4-methylphenyl)-5-(4-methylpiperazine-1-carbonyl)-1,2-thiazol-4-amine
• CAS No: 1286704-63-9
• MF: C₁₆H₂₀N₄OS
• MW: 316.421201705933
• CID: 6060114
• PubChem ID: 52906105
• Update Time: 2025-05-30

3-(4-methylphenyl)-5-(4-methylpiperazine-1-carbonyl)-1,2-thiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-5-(4-methylpiperazine-1-carbonyl)-1,2-thiazol-4-amine
• [4-amino-3-(4-methylphenyl)-1,2-thiazol-5-yl]-(4-methylpiperazin-1-yl)methanone
• AKOS024486542
• F3407-4777
• (4-amino-3-(p-tolyl)isothiazol-5-yl)(4-methylpiperazin-1-yl)methanone
• 1286704-63-9

• Inchi： 1S/C16H20N4OS/c1-11-3-5-12(6-4-11)14-13(17)15(22-18-14)16(21)20-9-7-19(2)8-10-20/h3-6H,7-10,17H2,1-2H3
• InChI Key： IALOOZKGWJQFKW-UHFFFAOYSA-N
• SMILES： C(C1SN=C(C2=CC=C(C)C=C2)C=1N)(N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 316.13578245g/mol
• Monoisotopic Mass: 316.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 3-(4-methylphenyl)-5-(4-methylpiperazine-1-carbonyl)-1,2-thiazol-4-amine

Comprehensive Overview of 3-(4-methylphenyl)-5-(4-methylpiperazine-1-carbonyl)-1,2-thiazol-4-amine (CAS No. 1286704-63-9)

3-(4-methylphenyl)-5-(4-methylpiperazine-1-carbonyl)-1,2-thiazol-4-amine (CAS No. 1286704-63-9) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound features a thiazole core, which is a heterocyclic structure known for its diverse biological activities. The presence of a 4-methylphenyl group and a 4-methylpiperazine-1-carbonyl moiety enhances its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of modifying its functional groups to optimize bioactivity.

The compound's CAS number 1286704-63-9 serves as a unique identifier, ensuring precise tracking in scientific literature and regulatory documentation. Its systematic name, 3-(4-methylphenyl)-5-(4-methylpiperazine-1-carbonyl)-1,2-thiazol-4-amine, highlights the intricate bonding patterns and substituents that define its chemical behavior. In recent years, the demand for such heterocyclic compounds has surged, driven by their utility in designing novel therapeutics. This aligns with the growing trend of targeting kinase inhibitors and GPCR modulators, areas where thiazole derivatives often play a pivotal role.

From a synthetic chemistry perspective, 3-(4-methylphenyl)-5-(4-methylpiperazine-1-carbonyl)-1,2-thiazol-4-amine exemplifies the convergence of medicinal chemistry and organic synthesis. Its preparation typically involves multi-step reactions, including amide coupling and cyclization strategies, which are frequently discussed in academic forums and patent filings. The compound's solubility, stability, and reactivity are critical parameters for researchers aiming to incorporate it into larger molecular frameworks. These properties also influence its suitability for high-throughput screening in drug discovery pipelines.

One of the most compelling aspects of CAS 1286704-63-9 is its potential role in addressing neurodegenerative diseases and inflammatory conditions. The 4-methylpiperazine fragment, in particular, is a common pharmacophore in central nervous system (CNS) drugs, suggesting that derivatives of this compound could be explored for blood-brain barrier permeability. Additionally, the thiazole ring is known to interact with various enzymatic targets, making it a versatile scaffold for designing selective inhibitors. These attributes have sparked discussions in online scientific communities, with many queries focusing on its mechanism of action and structure-activity relationships.

Market dynamics for 3-(4-methylphenyl)-5-(4-methylpiperazine-1-carbonyl)-1,2-thiazol-4-amine reflect broader trends in the fine chemicals and pharmaceutical intermediates sectors. Suppliers and contract research organizations (CROs) frequently list this compound in their catalogs, catering to the needs of academic labs and industrial R&D teams. The rise of AI-driven drug discovery has further amplified interest, as computational models increasingly rely on structurally diverse compounds like this one to predict bioavailability and toxicity profiles. Searches for custom synthesis and bulk availability of CAS 1286704-63-9 have also seen an uptick, indicating its growing commercial relevance.

In summary, 3-(4-methylphenyl)-5-(4-methylpiperazine-1-carbonyl)-1,2-thiazol-4-amine (CAS No. 1286704-63-9) represents a fascinating case study in modern chemical research. Its multifunctional architecture and therapeutic potential make it a subject of ongoing investigation, while its synthetic accessibility ensures its place in the toolkit of medicinal chemists. As the scientific community continues to explore its applications, this compound is likely to remain a topic of discussion in both peer-reviewed journals and online platforms dedicated to chemical innovation.